2-Chloro-5-[(1-propan-2-ylpyrazol-4-yl)methylamino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-5-[(1-propan-2-ylpyrazol-4-yl)methylamino]benzoic acid, also known as CLPMA, is a chemical compound that has been studied for its potential applications in scientific research. CLPMA is a benzoylurea derivative that has been found to have insecticidal properties, making it a potential candidate for use in pest control. In addition to its insecticidal properties, CLPMA has also been studied for its potential as a therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of 2-Chloro-5-[(1-propan-2-ylpyrazol-4-yl)methylamino]benzoic acid as an insecticide involves its ability to disrupt the chitin synthesis pathway in insects, leading to the inhibition of insect growth and development. In terms of its potential as a therapeutic agent, this compound has been found to have multiple mechanisms of action, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of various signaling pathways.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects, depending on the specific application. In terms of its insecticidal properties, this compound has been shown to have a low toxicity to mammals and a short environmental persistence. As a therapeutic agent, this compound has been found to have anti-inflammatory, antioxidant, and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Chloro-5-[(1-propan-2-ylpyrazol-4-yl)methylamino]benzoic acid in lab experiments is its potent insecticidal activity, which makes it a useful tool for studying insect physiology and behavior. In addition, this compound's potential as a therapeutic agent makes it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its potential toxicity to non-target organisms, which must be taken into consideration when designing experiments.
Future Directions
There are several future directions for research on 2-Chloro-5-[(1-propan-2-ylpyrazol-4-yl)methylamino]benzoic acid. One area of interest is the development of more specific and potent insecticides based on this compound, which could help to reduce the use of broad-spectrum insecticides that can have negative environmental impacts. In addition, further research is needed to fully understand the mechanisms of action of this compound as a therapeutic agent and to develop more effective treatments for diseases such as cancer and Alzheimer's disease. Finally, there is potential for the development of this compound-based materials for use in biomedical applications, such as drug delivery systems or tissue engineering scaffolds.
Synthesis Methods
The synthesis of 2-Chloro-5-[(1-propan-2-ylpyrazol-4-yl)methylamino]benzoic acid involves the reaction of 2-chloro-5-nitrobenzoic acid with 1-propan-2-ylpyrazole-4-carbaldehyde in the presence of a reducing agent such as sodium dithionite. The resulting intermediate is then reacted with methylamine to form this compound.
Scientific Research Applications
2-Chloro-5-[(1-propan-2-ylpyrazol-4-yl)methylamino]benzoic acid has been studied for its potential applications in scientific research, particularly in the fields of insecticide development and disease treatment. Insecticidal studies have shown that this compound has potent activity against a variety of insect pests, including mosquitoes, aphids, and whiteflies. In addition, this compound has been found to have potential as a therapeutic agent for diseases such as cancer, diabetes, and Alzheimer's disease.
properties
IUPAC Name |
2-chloro-5-[(1-propan-2-ylpyrazol-4-yl)methylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClN3O2/c1-9(2)18-8-10(7-17-18)6-16-11-3-4-13(15)12(5-11)14(19)20/h3-5,7-9,16H,6H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCCBPBDSBWYGME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(C=N1)CNC2=CC(=C(C=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.